Cas no 1807188-76-6 (Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate)

• Product Name: Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate
• CAS No: 1807188-76-6
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 4980314
• Update Time: 2025-06-08

Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate

• Inchi： 1S/C11H9ClN2O4/c1-18-11(15)4-7-2-8(5-12)10(14(16)17)3-9(7)6-13/h2-3H,4-5H2,1H3
• InChI Key： HGGKEMNXFGBVCJ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C#N)C(CC(=O)OC)=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9

Additional information on Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate

Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate (CAS No. 1807188-76-6): An Overview

Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate (CAS No. 1807188-76-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in the development of novel therapeutic agents and as an intermediate in various synthetic pathways.

The molecular formula of Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate is C₁₂H₉ClN₂O₄, and it has a molecular weight of approximately 280.66 g/mol. The compound features a substituted phenyl ring with a chloromethyl, cyano, and nitro functional groups, as well as an ester group attached to the acetate moiety. These functional groups contribute to the compound's reactivity and potential biological activity.

Recent studies have explored the synthetic routes to produce Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate. One notable method involves the reaction of 5-chloromethyl-2-cyano-4-nitrobenzaldehyde with methyl bromoacetate in the presence of a base such as potassium carbonate. This reaction yields the desired product with high purity and yield, making it a viable option for large-scale synthesis.

In the context of medicinal chemistry, Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate has been investigated for its potential as a lead compound in drug discovery. The presence of multiple functional groups allows for structural modifications that can enhance its pharmacological properties. For instance, researchers have explored the substitution of the chloromethyl group with other alkyl or aryl groups to improve solubility and bioavailability.

Clinical trials and preclinical studies have shown promising results for compounds derived from Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate. These derivatives have demonstrated activity against various targets, including enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. One study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The versatility of Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate extends beyond its use as a drug candidate. It serves as an important intermediate in the synthesis of other valuable compounds. For example, it can be used to prepare heterocyclic compounds with potential pharmaceutical applications. The reactivity of the cyano and nitro groups allows for a wide range of chemical transformations, making it a valuable building block in organic synthesis.

Safety and handling considerations are crucial when working with Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound to prevent skin contact and inhalation.

In conclusion, Methyl 5-chloromethyl-2-cyano-4-nitrophenylacetate (CAS No. 1807188-76-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it a valuable tool for developing novel therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new applications and optimize its properties for various industrial and medical uses.